3,4-Dimethylphenyl 2-fluorobenzoate

• Molecular Formula: C15H13FO2
• Molecular Weight: 244.26 g/mol
• IUPAC Name: (3,4-dimethylphenyl) 2-fluorobenzoate
• InChI: InChI=1S/C15H13FO2/c1-10-7-8-12(9-11(10)2)18-15(17)13-5-3-4-6-14(13)16/h3-9H,1-2H3
• InChI Key: NBDHVOYORWPBMU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OC(=O)C2=CC=CC=C2F)C

Description

3,4-Dimethylphenyl 2-fluorobenzoate, also known as DMFB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DMFB is a member of the benzoate ester family and is widely used as a building block in the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of 3,4-Dimethylphenyl 2-fluorobenzoate is not well understood. However, studies suggest that it may act as an inhibitor of certain enzymes that play a crucial role in various biological processes. 3,4-Dimethylphenyl 2-fluorobenzoate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the transmission of nerve impulses. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that plays a crucial role in the inflammatory response.
Biochemical and Physiological Effects
3,4-Dimethylphenyl 2-fluorobenzoate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. 3,4-Dimethylphenyl 2-fluorobenzoate has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains. In addition, it has been shown to possess antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

3,4-Dimethylphenyl 2-fluorobenzoate has several advantages as a building block for organic synthesis. It is readily available and can be synthesized in large quantities. It is also stable under a wide range of conditions, making it suitable for use in various chemical reactions. However, 3,4-Dimethylphenyl 2-fluorobenzoate has some limitations. It is toxic and can cause skin and eye irritation. Therefore, it should be handled with care. In addition, its mechanism of action is not well understood, which limits its potential applications in certain fields of research.

Future Directions

3,4-Dimethylphenyl 2-fluorobenzoate has several potential future directions in the field of organic synthesis. It can be used as a building block for the synthesis of new anti-cancer agents, anti-inflammatory agents, and anti-fungal agents. It can also be used in the synthesis of new materials with unique properties. In addition, further research is needed to understand its mechanism of action and potential applications in other fields of research, such as neuroscience and pharmacology.
Conclusion
In conclusion, 3,4-Dimethylphenyl 2-fluorobenzoate is a versatile building block that has gained significant attention in the scientific community due to its potential applications in various fields of research. It can be synthesized by the reaction of 3,4-dimethylphenol with 2-fluorobenzoyl chloride in the presence of a base. 3,4-Dimethylphenyl 2-fluorobenzoate has been extensively used in the synthesis of various organic compounds and has been shown to exhibit a range of biochemical and physiological effects. Although it has some limitations, 3,4-Dimethylphenyl 2-fluorobenzoate has several potential future directions in the field of organic synthesis.

Synthesis Methods

3,4-Dimethylphenyl 2-fluorobenzoate can be synthesized by the reaction of 3,4-dimethylphenol with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through an esterification process, resulting in the formation of 3,4-Dimethylphenyl 2-fluorobenzoate. The purity of the synthesized compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3,4-Dimethylphenyl 2-fluorobenzoate has been extensively used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. It serves as a versatile building block due to its unique chemical properties, such as its ability to undergo various chemical reactions. 3,4-Dimethylphenyl 2-fluorobenzoate has been used in the synthesis of anti-cancer agents, anti-inflammatory agents, and anti-fungal agents, among others.